Cas no 196091-24-4 (1,3-Benzodioxol-5-amine, 4-methyl-)

1,3-Benzodioxol-5-amine, 4-methyl- structure

196091-24-4 structure

Product Name:1,3-Benzodioxol-5-amine, 4-methyl-

CAS No:196091-24-4

Molecular Formula:C₈H₉NO₂

Molecular Weight:151.16256

CID:116881

PubChem ID:18785138

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1,3-Benzodioxol-5-amine, 4-methyl- Properties

Names and Identifiers

- 1,3-Benzodioxol-5-amine, 4-methyl-
- 1,3-Benzodioxol-5-amine, 4-methyl-
- 4-methyl-1,3-benzodioxol-5-amine
- SCHEMBL2195125
- 196091-24-4
- InChIKey： BPVKCORYABDPHD-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H9NO2/c1-5-6(9)2-3-7-8(5)11-4-10-7/h2-3H,4,9H2,1H3
- SMILES： CC1C2=C(OCO2)C=CC=1N

Computed Properties

Exact Mass: 151.06337
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 151.063328530g/mol
Heavy Atom Count: 11
Complexity: 151
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 44.5Å²

Experimental Properties

PSA: 44.48

1,3-Benzodioxol-5-amine, 4-methyl- Related Literature

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Abhishek Vartak,Sandeep Thanna,Kyle Meyer,Miranda Dermanelian,Steven J. Sucheck RSC Adv., 2018,8, 41612-41619
3. Apically linked iron(ii) α-dioximate and α-oximehydrazonate bis-clathrochelates: synthesis, structure and electrocatalytic properties†

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4. Fractionation of elements by particle size of ashes ejected from Copahue Volcano, Argentina

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5. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
6. Post-assembly modification of polymeric composite membranes using spin drying for fuel cell applications†

Ki Ro Yoon,Sung Hyun Kwon,Kyung Jin Lee,Sunhee Jo,Ju Sung Lee,Kwan-Young Lee,Seung Woo Lee,Seung Geol Lee,Jin Young Kim J. Mater. Chem. A, 2019,7, 7380-7388
7. Boron–noble gas covalent bonds in borenium and boronium compounds†

Ricardo Pino-Rios Phys. Chem. Chem. Phys., 2021,23, 6896-6902
8. Response of CPO-27-Ni towards CO, N2 and C2H4

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9. Tricyclanos: conformationally constrained nucleoside analogues with a new heterotricycle obtained from a d-ribofuranose unit†

Máté Kicsák,Attila Mándi,Szabolcs Varga,Mihály Herczeg,Gyula Batta,Attila Bényei,Anikó Borbás,Pál Herczegh Org. Biomol. Chem., 2018,16, 393-401
10. Determination of cellulase colocalization on cellulose fiber with quantitative FRET measured by acceptor photobleaching and spectrally unmixing fluorescence microscopy

Liqun Wang,Yiqing Wang,Arthur J. Ragauskas Analyst, 2012,137, 1319-1324

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